Cas no 142294-63-1 (4H,5H,6H-cyclopentabthiophene-2-sulfonamide)

• Product Name: 4H,5H,6H-cyclopentabthiophene-2-sulfonamide
• CAS No: 142294-63-1
• MF: C₇H₉NO₂S₂
• MW: 203.28185915947
• MDL: MFCD25958939
• CID: 3735530
• PubChem ID: 15669349
• Update Time: 2025-04-22

4H,5H,6H-cyclopentabthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]thiophene-2-sulfonamide, 5,6-dihydro-
• 4H,5H,6H-cyclopentabthiophene-2-sulfonamide
• 142294-63-1
• 4h,5h,6h-cyclopenta[b]thiophene-2-sulfonamide
• EN300-1988239

• MDL： MFCD25958939
• Inchi： 1S/C7H9NO2S2/c8-12(9,10)7-4-5-2-1-3-6(5)11-7/h4H,1-3H2,(H2,8,9,10)
• InChI Key： UGHFKFGALFZYLL-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCC2)S(N)(=O)=O

Computed Properties

• Exact Mass: 203.00747088Da
• Monoisotopic Mass: 203.00747088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes